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Compound of Interest

Compound Name: Bacbenzylpenicillin

CAS No.: 37660-97-2

Cat. No.: B1206963

Get Quote

These application notes provide detailed protocols for the quantitative determination of

benzylpenicillin (Penicillin G) in human serum using High-Performance Liquid Chromatography

(HPLC). Two primary methodologies are presented: a highly sensitive Liquid Chromatography-

Mass Spectrometry (LC-MS) method and a more conventional HPLC with Ultraviolet (UV)

detection method. These protocols are intended for researchers, scientists, and professionals

in drug development and clinical monitoring.

Method 1: High-Sensitivity Quantification by Liquid
Chromatography-Mass Spectrometry (LC-MS)
This method is ideal for studies requiring high sensitivity and specificity, such as

pharmacokinetic and therapeutic drug monitoring, especially when sample volumes are limited.

[1][2][3][4][5][6][7]
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Parameter Value Reference

Linearity Range 0.0015–10 mg/L [1][2][3][4]

Limit of Detection (LOD) ~0.003 mg/L [1][7]

Lower Limit of Quantification

(LLOQ)
0.01 mg/L [1][2][3][4][7]

Accuracy 93–104% [1][7]

Retention Time ~2.3 minutes [1]

Sample Volume 15 µL [1][2][3][4][7]

Experimental Protocol
1. Materials and Reagents:

Benzylpenicillin sodium salt (analytical standard)

Benzylpenicillin-d7 (Internal Standard, IS)[2]

Acetonitrile (HPLC or LC-MS grade)

Methanol (HPLC or LC-MS grade)

Formic acid (LC-MS grade)

Water (ultrapure, e.g., Milli-Q)

Human serum (drug-free for calibration standards and quality controls)

Microcentrifuge tubes (1.5 mL)

HPLC vials

2. Instrumentation:

Triple Quadrupole Liquid Chromatograph-Mass Spectrometer (TQ LC/MS)[1][2][3]
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Reversed-phase analytical column (e.g., Poroshell 120 EC-C18, 2.1 × 50 mm, 1.9 µm)[1]

Analytical balance

Vortex mixer

Microcentrifuge

3. Sample Preparation (Protein Precipitation):[1][2][3]

Pipette 15 µL of serum sample, calibration standard, or quality control into a microcentrifuge

tube.[2]

Add 60 µL of acetonitrile containing the internal standard (benzylpenicillin-d7 at 0.15 mg/L).

[1][2]

Vortex the mixture thoroughly for 10 seconds to precipitate proteins.[2]

Allow the mixture to equilibrate for 10 minutes.[2]

Centrifuge at 14,000 x g for 5 minutes to pellet the precipitated proteins.[2]

Transfer the supernatant to an HPLC vial for analysis.

4. Chromatographic Conditions:[1][2][3]

Column: Poroshell 120 EC-C18, 2.1 × 50 mm, 1.9 µm[1]

Mobile Phase: 55% methanol in water with 0.1% formic acid[1][2][3]

Flow Rate: 0.4 mL/min[1][2][3]

Column Temperature: 25 °C[1][2]

Injection Volume: 2 µL[1]

Run Time: Approximately 5-6 minutes[1][2]

5. Mass Spectrometry Detection:[1][2][6]
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Ionization Mode: Electrospray Ionization (ESI), Positive Mode[1][2]

Detection Mode: Multiple Reaction Monitoring (MRM)[1][2]

Capillary Voltage: 5000 V[1][6]

Gas Temperature: 300 °C[6]

Gas Flow: 10 L/min[6]

Workflow Diagram

Sample Preparation LC-MS Analysis

1. Serum Sample (15 µL) 2. Add Acetonitrile with IS 3. Vortex 4. Centrifuge 5. Collect Supernatant 6. Inject Supernatant (2 µL) 7. HPLC Separation 8. MS/MS Detection 9. Data Acquisition

Click to download full resolution via product page

LC-MS workflow for benzylpenicillin quantification.

Method 2: Quantification by HPLC with UV Detection
This method is a robust and cost-effective alternative for routine analysis where the ultra-high

sensitivity of LC-MS is not required. The protocol is based on a liquid-liquid extraction

procedure for sample clean-up.[8]

Quantitative Data Summary
Parameter Value Reference

Analytical Recovery > 79.2% [8]

Detection Wavelength 208 nm [8]

Sample Preparation Liquid-Liquid Extraction [8]

Experimental Protocol
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1. Materials and Reagents:

Benzylpenicillin sodium salt (analytical standard)

Phenoxymethylpenicillinic acid (Internal Standard, IS)[8]

Dichloromethane (HPLC grade)[8]

Tetrabutylammonium hydrogen sulfate[8]

Sodium hydroxide (NaOH)

Citrate buffer

Acetonitrile (HPLC grade)[8]

Ammonium acetate (HPLC grade)[8]

Water (ultrapure)

Human serum

Glass test tubes

HPLC vials

2. Instrumentation:

HPLC system with a UV detector

Reversed-phase C18 column (e.g., Spherisorb 5 ODS)[8]

Centrifuge

Evaporator (e.g., nitrogen stream)

Vortex mixer

3. Sample Preparation (Liquid-Liquid Extraction):[8]
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To a glass test tube, add the serum sample.

Add the internal standard (phenoxymethylpenicillinic acid).[8]

Add the ion-pairing reagent (tetrabutylammonium hydrogen sulfate, neutralized with NaOH

and buffered with citrate).[8]

Add dichloromethane as the extraction solvent.[8]

Vortex vigorously to ensure thorough mixing and extraction.

Centrifuge to separate the aqueous and organic layers.

Carefully transfer the organic (lower) layer containing the analyte and IS to a clean tube.

Evaporate the dichloromethane to dryness under a gentle stream of nitrogen.

Reconstitute the residue in the mobile phase.

Transfer the reconstituted sample to an HPLC vial for analysis.

4. Chromatographic Conditions:[8]

Column: Spherisorb 5 ODS[8]

Mobile Phase: 14% acetonitrile in 10 mM ammonium acetate buffer[8]

Flow Rate: (A typical flow rate for a standard HPLC column would be 1.0 mL/min, but should

be optimized for the specific column dimensions)

Detection Wavelength: 208 nm[8]

Injection Volume: (Typically 20 µL, but should be optimized)

Workflow Diagram
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Sample Preparation HPLC-UV Analysis

1. Serum Sample + IS 2. Add Ion-Pairing & Extraction Solvents 3. Vortex & Centrifuge 4. Isolate Organic Layer 5. Evaporate to Dryness 6. Reconstitute in Mobile Phase 7. Inject Sample 8. HPLC Separation 9. UV Detection (208 nm) 10. Data Acquisition

Click to download full resolution via product page

HPLC-UV workflow for benzylpenicillin quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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